Cas no 105836-68-8 (Benzenamine, 3,5-dichloro-N-phenyl-)

• Product Name: Benzenamine, 3,5-dichloro-N-phenyl-
• CAS No: 105836-68-8
• MF: C₁₂H₉Cl₂N
• MW: 238.112560987473
• CID: 1166061
• PubChem ID: 19004131
• Update Time: 2025-04-20

Benzenamine, 3,5-dichloro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,5-dichloro-N-phenyl-
• 3,5-dichloro-N-phenylaniline
• 3,5-dichloro-N-phenylBenzenamine
• RHCOKFKKJPTSKY-UHFFFAOYSA-N
• DTXSID60597289
• SCHEMBL3170386
• DA-15897
• N-(3,5-Dichlorophenyl)aniline
• 3,5-dichlorophenylaniline
• 3,5-dichlorophenyl aniline
• 105836-68-8

• Inchi： 1S/C12H9Cl2N/c13-9-6-10(14)8-12(7-9)15-11-4-2-1-3-5-11/h1-8,15H
• InChI Key： RHCOKFKKJPTSKY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 237.01137
• Monoisotopic Mass: 237.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03